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Compound of Interest

Compound Name: Diethyl (cyanomethyl)phosphonate

Cat. No.: B131007

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety information for the handling and use of Diethyl
(cyanomethyl)phosphonate (CAS No. 2537-48-6), a reagent commonly employed in organic
synthesis, particularly in the Horner-Wadsworth-Emmons reaction for the preparation of a,3-
unsaturated nitriles.[1][2] Given its toxicological profile as an organophosphorus compound,
stringent adherence to safety protocols is imperative.

Hazard Identification and Classification

Diethyl (cyanomethyl)phosphonate is classified as a hazardous substance. It is crucial to
understand its primary hazards to ensure safe handling. The compound is toxic if swallowed,
causes severe skin burns and eye damage, and may cause respiratory irritation.[3][4]

Table 1: GHS Hazard Classification for Diethyl (cyanomethyl)phosphonate
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed][3]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[3]
Serious Eye Damage/Eye 1 H314: Causes severe skin
Irritation burns and eye damage[3]

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation[4]
Tract Irritation)

Data sourced from multiple safety data sheets.

Toxicological Data

As an organophosphorus compound, the primary mechanism of toxicity for Diethyl
(cyanomethyl)phosphonate is the inhibition of acetylcholinesterase (AChE), an enzyme
critical for the breakdown of the neurotransmitter acetylcholine.[5][6] Inhibition of AChE leads to
an accumulation of acetylcholine at nerve endings, resulting in overstimulation of cholinergic
receptors in the central and peripheral nervous systems.[5][6]

While specific LD50 and IC50 values for Diethyl (cyanomethyl)phosphonate are not readily
available in public literature, related organophosphorus cyanides exhibit high toxicity. For
instance, Diethyl cyanophosphonate has a reported intraperitoneal LD50 in mice of 1.4 mg/kg,
highlighting the potential for high acute toxicity within this class of compounds.[7]

Table 2: Summary of Toxicological Properties
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Toxicological Endpoint

Observation

Reference

Mechanism of Action

Inhibition of
acetylcholinesterase (AChE),
leading to accumulation of
acetylcholine and cholinergic

crisis.

[5][6]

Acute Effects

Toxic if swallowed. Causes
severe chemical burns to skin,
eyes, and the respiratory tract
upon contact or inhalation.

May cause pulmonary edema.

[4](8]

Chronic Effects

Prolonged or repeated
exposure may lead to systemic
effects. Substance
accumulation in the body is a

possibility.

[3]

Personal Protective Equipment (PPE) and
Engineering Controls

Due to the corrosive and toxic nature of Diethyl (cyanomethyl)phosphonate, robust

protective measures are essential.

Table 3: Recommended Personal Protective Equipment and Engineering Controls
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Control Specification

- Work in a well-ventilated area, preferably in a
) ) certified chemical fume hood.[4] - Ensure
Engineering Controls .
eyewash stations and safety showers are

readily accessible.

- Wear chemical safety goggles and a face

Eye and Face Protection )
shield.

- Wear a lab coat and consider a PVC apron for
Skin Protection added protection.[9] - Use chemically resistant

gloves (e.g., elbow-length PVC gloves).[9]

) ) - If there is a risk of inhalation, use an approved
Respiratory Protection )
respirator.

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidental exposure and ensure
the stability of the reagent.

» Handling:
o Avoid all personal contact, including inhalation of vapors.[3]
o Do not eat, drink, or smoke in the laboratory.
o Wash hands thoroughly after handling.

o When diluting, always add the material to water slowly; never add water to the material to
prevent a violent reaction.[3]

o Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.

o Keep containers tightly sealed and protect them from physical damage.
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o Store in a locked cabinet or other secure area.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 4: First Aid Procedures for Diethyl (cyanomethyl)phosphonate Exposure

Exposure Route First Aid Measures

Immediately flush eyes with running water for at
Eye Contact least 15 minutes, holding eyelids open. Seek

immediate medical attention.[9]

Immediately remove all contaminated clothing.
_ Flush skin with large amounts of water for at
Skin Contact ) ) )
least 15 minutes, using a safety shower if

available. Seek immediate medical attention.[9]

Remove the individual to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o ) ) ) )
respiration. Seek immediate medical attention.

[9]

) Do NOT induce vomiting. Rinse mouth with
Ingestion _ , _ ,
water. Seek immediate medical attention.[3]

Accidental Release and Fire-Fighting Measures

e Accidental Release:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE as outlined in Table 3.
o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material into a suitable, labeled container for disposal as hazardous
waste.
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 Fire-Fighting:
o The compound is not considered a significant fire risk, but containers may burn.[3]

o Use extinguishing media appropriate for the surrounding fire (e.g., dry chemical, carbon
dioxide, water spray).

o Firefighters should wear self-contained breathing apparatus (SCBA) and full protective
gear.

Experimental Protocols

The following is a representative protocol for a Horner-Wadsworth-Emmons reaction using
Diethyl (cyanomethyl)phosphonate with an aromatic aldehyde.

Protocol: Synthesis of a,3-Unsaturated Nitriles
» Reaction Setup:

o To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
add anhydrous tetrahydrofuran (THF).

o Cool the flask to 0 °C in an ice bath.
o Add sodium hydride (NaH) (1.1 equivalents) as a 60% dispersion in mineral oil.

o Slowly add a solution of Diethyl (cyanomethyl)phosphonate (1.1 equivalents) in
anhydrous THF to the NaH suspension.

o Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir
for an additional 30 minutes.

e Reaction:
o Cool the reaction mixture back to O °C.

o Add a solution of the aromatic aldehyde (1.0 equivalent) in anhydrous THF dropwise.
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o Allow the reaction to warm to room temperature and stir until the reaction is complete,
monitoring by thin-layer chromatography (TLC).

e Work-up and Quenching:

o Carefully quench the reaction by the slow addition of a saturated aqueous solution of
ammonium chloride (NHaCl).

o Transfer the mixture to a separatory funnel and extract with an organic solvent such as
ethyl acetate (3 x volume of the aqueous layer).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate
(NazS0a).

o Filter the mixture and concentrate the filtrate under reduced pressure.
 Purification:

o Purify the crude product by flash column chromatography on silica gel.

Visualizations

Diagram 1: General Workflow for Safe Handling of Diethyl (cyanomethyl)phosphonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://enamine.net/building-blocks/reagents-for-synthesis/diethyl-cyanomethylphosphonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0397573.htm
https://ri.conicet.gov.ar/bitstream/handle/11336/198365/CONICET_Digital_Nro.1cafecc5-7f3c-4772-972a-45bc96ce1646_B.pdf?sequence=2&isAllowed=y
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-76459-10.1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6839762/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6839762/
https://pubmed.ncbi.nlm.nih.gov/39588175/
https://pubmed.ncbi.nlm.nih.gov/39588175/
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-cyanophosphonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-cyanophosphonate
https://pim-resources.coleparmer.com/sds/26188.pdf
https://store.apolloscientific.co.uk/storage/msds/OR6821_msds.pdf
https://www.benchchem.com/product/b131007#safety-precautions-for-diethyl-cyanomethyl-phosphonate
https://www.benchchem.com/product/b131007#safety-precautions-for-diethyl-cyanomethyl-phosphonate
https://www.benchchem.com/product/b131007#safety-precautions-for-diethyl-cyanomethyl-phosphonate
https://www.benchchem.com/product/b131007#safety-precautions-for-diethyl-cyanomethyl-phosphonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b131007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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